Cas no 2171640-54-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidine-2-carboxylic acid
• CAS No: 2171640-54-1
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6172258
• PubChem ID: 165576612
• Update Time: 2025-10-30

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidine-2-carboxylic acid
• EN300-1541578
• 2171640-54-1
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]azetidine-2-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-15(22(27)26-13-11-21(26)23(28)29)10-12-25-24(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： HYIUNKGZNHQCSC-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidine-2-carboxylic acid

Introduction to Compound CAS No. 2171640-54-1: 1-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-2-methylbutanoyl)azetidine-2-carboxylic Acid

The compound with CAS No. 2171640-54-1, known as 1-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-methylbutanoyl)azetidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutanoyl substituent, and an azetidine ring. The combination of these structural elements makes it a valuable compound for research and development in drug design and delivery systems.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of Fmoc-containing compounds in bioconjugation chemistry, where they are used to modify proteins and peptides for enhanced stability and targeting capabilities. The methylbutanoyl substituent further adds to the molecule's versatility, offering potential applications in fatty acid metabolism studies and lipid signaling pathways.

Azetidine, a four-membered ring structure similar to proline but with one less carbon, is known for its unique physical and chemical properties. The presence of an azetidine ring in this compound contributes to its rigid structure, which is advantageous in drug design for improving bioavailability and reducing off-target effects. Recent advancements in computational chemistry have enabled researchers to model the interactions of such molecules with biological targets, paving the way for novel therapeutic interventions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and peptide coupling reactions. The use of Fmoc as a protecting group ensures high yields and excellent purity during the synthesis. Researchers have recently explored green chemistry approaches to synthesize similar compounds, focusing on reducing waste and improving sustainability.

The application of this compound extends beyond traditional pharmaceuticals. It has shown promise in the development of nanomedicines, where it can serve as a building block for constructing drug delivery systems with enhanced targeting capabilities. For instance, studies have demonstrated that Fmoc-containing molecules can be used to functionalize nanoparticles, improving their stability in physiological environments and enhancing drug loading capacities.

From a biological standpoint, this compound exhibits interesting properties that make it a valuable tool in studying cellular processes. Its interaction with enzymes involved in lipid metabolism has been a focal point of recent investigations, with researchers exploring its potential as an inhibitor or activator of key metabolic pathways. Additionally, its role in modulating immune responses has been studied, highlighting its potential in immunotherapy applications.

In conclusion, CAS No. 2171640-54-1 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in the development of innovative therapeutic agents and delivery systems. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of modern medicine.